Cas no 2411295-11-7 (Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate;hydrochloride)

• Product Name: Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate;hydrochloride
• CAS No: 2411295-11-7
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5358598
• Update Time: 2025-05-25

Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4295551804
• Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate;hydrochloride
• methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c1-13(2)7-9-6-8(12(15)16-3)4-5-10(9)11(13)14;/h4-6,11H,7,14H2,1-3H3;1H
• InChI Key： PSXOSCQIVKKRRI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC2=C(C=1)CC(C)(C)C2N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Topological Polar Surface Area: 52.3

Additional information on Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate;hydrochloride

Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate; Hydrochloride

The compound with CAS No. 2411295-11-7, known as Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate; Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The methyl group attached to the carboxylate moiety and the presence of an amino group on the indene ring contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of indene derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and bioavailability. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules, including those with anti-inflammatory and antioxidant properties.

The synthesis of Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate; Hydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, ensuring high yields and purity. This compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its stereochemistry and conformational flexibility.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. Its ability to interact with specific protein targets makes it a valuable tool for drug discovery efforts. For instance, recent research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. These findings underscore the importance of further investigations into its therapeutic applications.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, its persistence in the environment and potential for bioaccumulation require further evaluation to ensure sustainable practices in its production and use.

In conclusion, Methyl 1-amino-2,2-dimethyl-1,3-dihydroindene-5-carboxylate; Hydrochloride represents a significant advancement in the field of organic synthesis and pharmacology. Its unique chemical properties and promising biological activity make it a valuable compound for further research and development. As scientific understanding of this compound continues to grow, it holds the potential to contribute significantly to the advancement of medicinal chemistry and therapeutic interventions.